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Compound of Interest

Compound Name: CCT020312

CAS No.: 324759-76-4

Cat. No.: B1668744

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with CCT020312, a selective activator of the

EIF2AK3/PERK signaling pathway. Adherence to these procedures is vital for ensuring

laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
While specific manufacturer safety data sheets were not available, the following standard

personal protective equipment is recommended for handling CCT020312, which is supplied as

a solid, based on general best practices for handling potent, research-grade chemical

compounds in a laboratory setting.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or tight-fitting safety

goggles. A face shield may be

necessary when handling

larger quantities or if there is a

risk of splashing.

Protects against accidental

splashes of solutions or

contact with airborne powder,

which could cause eye

irritation or injury.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile gloves). It is

advisable to wear two pairs of

gloves (double-gloving),

especially when handling

concentrated stock solutions.

Prevents dermal absorption of

the compound. Contaminated

gloves should be disposed of

immediately.

Body Protection

A fully buttoned laboratory

coat. For procedures with a

higher risk of contamination,

disposable coveralls may be

appropriate.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended

when handling the solid

powder outside of a certified

chemical fume hood or

ventilated enclosure to prevent

inhalation of fine particles.

Minimizes the risk of

respiratory tract irritation or

other potential health effects

from inhaling the compound.

Operational Plan: Handling and Preparation of
CCT020312 Solutions
Storage and Stability:

Solid Form: Store at -20°C.[1]
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Stock Solutions: Following reconstitution, aliquot and freeze at -20°C. Stock solutions are

reported to be stable for up to 3 months at -20°C.[1] Another source suggests storage at

-80°C for one year or -20°C for six months.[2]

Reconstitution and Solution Preparation: CCT020312 is typically dissolved in dimethyl sulfoxide

(DMSO) to create a stock solution.

Solvent Concentration

DMSO 50 mg/mL[1] or 100 mg/mL (153.75 mM)[3][4]

Preparation of Working Solutions for In Vitro Experiments:

Dilute the DMSO stock solution with the appropriate cell culture medium to achieve the

desired final concentration for treating cells.

Preparation of Working Solutions for In Vivo Experiments: Several protocols for preparing

formulations for intraperitoneal (i.p.) injection in mice have been described. The mixed solution

should be used immediately for optimal results.[3]

Protocol 1: Add 50 μL of a 70 mg/mL DMSO stock solution to 400 μL of PEG300, mix until

clear, then add 50 μL of Tween-80 and mix, and finally add 500 μL of ddH₂O.[3]

Protocol 2: Add 100 μL of a 20.8 mg/mL DMSO stock solution to 900 μL of Corn oil and mix

evenly.[2]

Protocol 3: Add 100 μL of a 20.8 mg/mL DMSO stock solution to 400 μL of PEG300, mix, add

50 μL of Tween-80, mix, and then add 450 μL of Saline.[2]

Protocol 4: For a suspended solution, add 100 μL of a 20.8 mg/mL DMSO stock solution to

900 μL of 20% SBE-β-CD in Saline and mix evenly.[2]

Disposal Plan
All waste materials contaminated with CCT020312 should be handled as hazardous chemical

waste.
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Solid Waste: This includes contaminated gloves, disposable lab coats, plasticware (e.g.,

pipette tips, tubes), and any excess solid CCT020312. Collect in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: This includes unused stock solutions, working solutions, and contaminated

media. Collect in a designated, sealed, and clearly labeled hazardous waste container for

liquid chemical waste. Do not pour down the drain.

Sharps Waste: Needles and syringes used for in vivo administration should be disposed of in

a designated sharps container for chemically contaminated sharps.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Protocols and Data
CCT020312 has been utilized in numerous studies to investigate its effects on cancer cells and

in animal models. The following tables summarize key experimental parameters.

In Vitro Experimental Data
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Cell Line Cancer Type
Concentration
Range

Treatment
Duration

Observed
Effects

MDA-MB-453,

CAL-148

Triple-Negative

Breast Cancer

0, 6, 8, 10, 12

μM
24 hours

Dose-dependent

increase in

apoptosis.[5]

HT29, HCT116 Colon Cancer 7 μM 24 hours

Inhibition of pRB

phosphorylation.

[3]

HT29 Colon Cancer 1.8 - 6.1 μM 24 hours

Concentration-

dependent loss

of P-S608-pRB

signal.[6]

HT29 Colon Cancer 10 μM 16 and 24 hours

Increased

number of cells

in the G1 phase.

[6]

C4-2, LNCaP Prostate Cancer Not specified Not specified

Induced G1 cell

cycle arrest,

apoptosis, and

autophagy.[7]

In Vivo Experimental Data
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Animal Model
Cancer Type /
Condition

Dosage and
Administration

Treatment
Duration

Observed
Effects

MDA-MB-453

Xenograft Mice

Triple-Negative

Breast Cancer
24 mg/kg 12 and 21 days

Inhibition of

tumor growth.[5]

C4-2 Xenograft

Mice
Prostate Cancer Not specified Not specified

Suppressed

tumor growth.[7]

P301S

Transgenic Mice
Tauopathy

2 mg/kg; i.p.;

once daily
6 weeks

Improved

performance in

Morris water

maze.[4]

Wildtype Mice General
1-5 mg/kg; i.p.;

once daily
3 days

Increased levels

of

phosphorylated

PERK and NRF2

in brain.[2][4]

Signaling Pathway
CCT020312 is a selective activator of the PERK branch of the unfolded protein response

(UPR). Its mechanism of action involves the activation of the PERK/eIF2α/ATF4/CHOP

signaling pathway, which can lead to cell cycle arrest and apoptosis in cancer cells.[5][7] It has

also been shown to inactivate the AKT/mTOR pathway.[3][5]
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Caption: CCT020312 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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